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Compound of Interest

Compound Name: NK 314

Cat. No.: B13827860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and

disposal of NK 314 (CAS No. 208237-49-4), a novel synthetic benzo[c]phenanthridine alkaloid

with potent antitumor activity. As a topoisomerase II inhibitor, NK 314 is intended for research

use only and requires stringent safety protocols to mitigate risks associated with this class of

cytotoxic compounds. Adherence to these guidelines is essential for personnel safety and

environmental protection.

I. Understanding the Compound: NK 314
NK 314 is a research chemical with the following identifiers:

Identifier Value

Chemical Name

1-hydroxy-2-methoxy-11a,13,14,15-tetrahydro-

6aH-[1][2]dioxolo[4',5':4,5]benzo[1,2-

c]pyrrolo[1,2-f]phenanthridin-12-ium chloride[1]

CAS Number 208237-49-4 (chloride form)[1]

Chemical Formula C22H20ClNO4[1]

Molecular Weight 397.85 g/mol [1]

Known Activity Topoisomerase II inhibitor, antitumor agent.[1]
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Given its mechanism of action, NK 314 should be handled as a potentially genotoxic,

mutagenic, and cytotoxic compound.[3][4]

II. Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling NK 314 in any form (solid or in

solution).

Equipment Specifications and Procedures

Gloves

Double chemotherapy-rated gloves are

required.[5] Change gloves immediately if

contaminated.

Lab Coat
A disposable, fluid-resistant lab coat must be

worn.[5]

Eye Protection
Safety glasses with side shields or safety

goggles are mandatory.[5]

Respiratory Protection

A properly fitted N95 respirator or higher should

be used, particularly when handling the

compound in powdered form or when there is a

risk of generating aerosols.[5]

Work Area

All handling of NK 314, including weighing,

reconstitution, and preparation for disposal,

must be conducted within a certified chemical

fume hood or a Class II, Type B2 biological

safety cabinet.[6]

III. Step-by-Step Disposal Protocol
The primary disposal method for NK 314 and all contaminated materials is incineration by an

approved hazardous waste management service.[5] Do not mix NK 314 waste with other

laboratory waste streams.[5]

Step 1: Waste Segregation
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Proper segregation of waste at the point of generation is critical.

Waste Type Container Description

Solid Waste

Labeled "Trace Chemotherapy

Waste" container (Yellow

Sharps Container or

equivalent)

Includes contaminated PPE

(gloves, lab coats), absorbent

pads, and empty vials.

Liquid Waste

Labeled "Bulk Chemotherapy

Waste" container (Black RCRA

container or equivalent)

Includes unused or expired

stock solutions, and

contaminated solvents. Do not

dispose of down the drain.

Sharps Waste

Labeled "Chemotherapy

Sharps" container (Red Sharps

Container or equivalent)

Includes needles and syringes

that have been fully

discharged of the drug. If any

volume of NK 314 remains, the

syringe must be disposed of as

bulk chemical waste.[1]

Step 2: Decontamination of Work Surfaces

After handling NK 314, thoroughly decontaminate all work surfaces in the chemical fume

hood or biological safety cabinet.

Use a suitable decontamination solution (e.g., a high-pH solution, as recommended by your

institution's Environmental Health and Safety (EHS) department) followed by a sterile water

rinse.

All cleaning materials (e.g., wipes, absorbent pads) must be disposed of as solid waste.

Step 3: Packaging for Disposal

Ensure all waste containers are securely sealed.

Label each container clearly with "Hazardous Waste," the name of the chemical ("NK 314"),

and the approximate quantities of solid or liquid waste.
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Follow your institution's specific procedures for hazardous waste pickup. Contact your EHS

department to arrange for collection by a licensed hazardous waste contractor.

IV. Emergency Procedures
In the event of accidental exposure or a spill, immediate action is required.

Exposure Type Immediate Action

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and water for at least 15 minutes. Seek medical

attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move to fresh air immediately. If breathing is

difficult, administer oxygen. Seek medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the immediate area. If the spill is large

or you are not trained to handle it, contact your

institution's EHS department immediately. For

small spills, wear appropriate PPE, cover the

spill with an absorbent material, and clean the

area with a suitable decontamination solution.

All cleanup materials must be disposed of as

hazardous waste.

V. Experimental Workflow and Disposal Logic
The following diagram illustrates the logical flow for handling and disposing of NK 314 in a

research setting.
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Preparation and Handling

Waste Generation and Segregation Final Disposal

Start: Obtain NK 314

Don Appropriate PPE

Work in Chemical Fume Hood / BSC

Weighing and Reconstitution

Perform Experiment

Solid Waste (PPE, Vials) Liquid Waste (Solutions) Sharps Waste Decontaminate Work Area

Package and Label Waste

Arrange for Hazardous Waste Pickup

End of Procedure

Click to download full resolution via product page

NK 314 Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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